Cas no 1261941-96-1 (3-Hydroxy-5-(3-methylsulfanylphenyl)benzonitrile)

• Product Name: 3-Hydroxy-5-(3-methylsulfanylphenyl)benzonitrile
• CAS No: 1261941-96-1
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• MDL: MFCD18314320
• CID: 5148703
• Update Time: 2026-03-03

3-Hydroxy-5-(3-methylsulfanylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-CYANO-5-(3-METHYLTHIOPHENYL)PHENOL
• 3-Hydroxy-5-(3-methylsulfanylphenyl)benzonitrile

• MDL： MFCD18314320
• Inchi： 1S/C14H11NOS/c1-17-14-4-2-3-11(8-14)12-5-10(9-15)6-13(16)7-12/h2-8,16H,1H3
• InChI Key： NODLQLKDCPNWOB-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1C=C(C#N)C=C(C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 3.4
• Topological Polar Surface Area: 69.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 3-Hydroxy-5-(3-methylsulfanylphenyl)benzonitrile

Introduction to 3-Hydroxy-5-(3-methylsulfanylphenyl)benzonitrile (CAS No. 1261941-96-1)

3-Hydroxy-5-(3-methylsulfanylphenyl)benzonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. With the CAS number 1261941-96-1, this compound represents a promising candidate for further exploration in drug discovery and material science. Its molecular structure, featuring a benzonitrile core substituted with hydroxyl and 3-methylsulfanylphenyl groups, suggests a rich interplay of electronic and steric effects that could be leveraged for therapeutic applications.

The compound’s significance lies in its ability to interact with biological targets in novel ways. The presence of the hydroxyl group (-OH) at the third position of the benzene ring enhances its potential for hydrogen bonding, a critical interaction mode in many pharmacological processes. Meanwhile, the 3-methylsulfanylphenyl moiety introduces a sulfur atom, which can participate in various coordination and redox reactions, further expanding its utility in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanistic pathways of such compounds with high accuracy. Studies indicate that 3-Hydroxy-5-(3-methylsulfanylphenyl)benzonitrile may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutics. For instance, preliminary virtual screening studies have suggested potential activity against enzymes involved in inflammatory pathways, which are key targets in treating chronic diseases.

In parallel, the field of material science has also shown interest in this compound due to its aromatic nature and functional group diversity. The benzonitrile group is known for its electron-withdrawing properties, which can influence the compound’s solubility and reactivity. This characteristic makes it an attractive building block for designing advanced materials with tailored electronic properties. Researchers are exploring its incorporation into organic semiconductors and light-emitting diodes (OLEDs), where such structural features can enhance performance metrics like charge transport efficiency.

The synthesis of 3-Hydroxy-5-(3-methylsulfanylphenyl)benzonitrile presents an intriguing challenge due to the need for precise functionalization at multiple positions on the benzene ring. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodological innovations, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, making large-scale production more feasible. These advancements are crucial for translating laboratory discoveries into practical applications.

From a biological perspective, the compound’s dual functionality—hydroxyl and methylsulfanyl groups—makes it a versatile probe for understanding enzyme-substrate interactions. Experimental studies using spectroscopic techniques like NMR and mass spectrometry have provided insights into its conformational dynamics and chemical stability under various conditions. Such data are essential for designing derivative compounds with enhanced pharmacological profiles.

The integration of machine learning models has further accelerated the discovery process by predicting optimal synthetic pathways and predicting biological activity based on structural features. These computational tools have identified 3-Hydroxy-5-(3-methylsulfanylphenyl)benzonitrile as a high-potential candidate for further experimental validation, particularly in the context of anti-inflammatory and antioxidant therapies.

Future research directions may focus on exploring derivative compounds generated by modifying the substituents on the benzene ring or introducing additional functional groups. Such modifications could lead to novel analogs with improved solubility, bioavailability, or target specificity. Collaborative efforts between synthetic chemists and biologists will be instrumental in realizing these goals.

The broader impact of this compound extends beyond academia into industrial applications. Pharmaceutical companies are increasingly interested in licensing or developing derivatives based on proven scaffolds like 3-Hydroxy-5-(3-methylsulfanylphenyl)benzonitrile, as they represent lower-risk investments compared to entirely novel molecules. Similarly, materials scientists are evaluating its potential for next-generation electronic devices where molecular-level engineering is critical.

In conclusion, 3-Hydroxy-5-(3-methylsulfanylphenyl)benzonitrile (CAS No. 1261941-96-1) stands out as a multifaceted compound with applications spanning pharmaceuticals and advanced materials. Its unique structural features offer opportunities for innovation across multiple disciplines, driven by both experimental discoveries and computational predictions. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in addressing challenges in medicine and technology.